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Introduction

Carbenicillin, a semi-synthetic penicillin antibiotic, serves as a crucial selective agent in
molecular biology for isolating successfully transformed bacterial cells.[1][2] Like other B-lactam
antibiotics, its mechanism of action involves the inhibition of bacterial cell wall synthesis.[3][4]
[5][6][7] Specifically, carbenicillin targets and acylates the penicillin-sensitive transpeptidase
C-terminal domain, which prevents the cross-linking of peptidoglycan strands, ultimately
leading to cell lysis.[3][4][6] This process is particularly effective in actively dividing bacteria.[5]

While its mode of action is similar to ampicillin, carbenicillin offers significant advantages,
making it a preferred choice for many applications.[1][8][9] Carbenicillin exhibits greater
stability in growth media, with increased resistance to heat and acidic conditions.[1][10][11]
This stability is critical for long-term experiments and large-scale cultures, as it minimizes the
degradation of the antibiotic and reduces the formation of satellite colonies.[1][8][9][10] Satellite
colonies consist of non-resistant cells that can grow in the vicinity of resistant colonies due to
the breakdown of the selective agent.[8][10] The B-lactamase gene (bla), which confers
resistance to ampicillin, is also effective against carbenicillin.[9][12]

Mechanism of Action Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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